![molecular formula C21H29N5O3 B2952175 9-(furan-2-ylmethyl)-3-heptyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione CAS No. 938790-44-4](/img/structure/B2952175.png)
9-(furan-2-ylmethyl)-3-heptyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
Description
The compound “9-(furan-2-ylmethyl)-3-heptyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione” is a complex organic molecule. It contains a furan ring, which is a heterocyclic compound with a five-membered aromatic ring with four carbon atoms and one oxygen . The compound also contains a pyrimido[2,1-f]purine moiety, which is a fused ring system involving a pyrimidine and a purine ring .
Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. Furan rings can undergo a variety of reactions, including electrophilic substitution and oxidation .Scientific Research Applications
Antimicrobial Applications
Furfural derivatives, which include the compound , have been studied for their potential as antimicrobial agents. These compounds can inhibit the growth of various pathogens by targeting specific biological pathways or structures within the microorganisms .
Antiviral Activities
Research has indicated that furfural derivatives may possess antiviral properties. This could make them valuable in the development of treatments or preventive measures against viral infections .
Antioxidant Properties
The antioxidant capacity of furfural derivatives is another area of interest. Antioxidants are crucial in protecting cells from oxidative stress and may have implications in preventing or treating diseases related to oxidative damage .
Antitumor and Anticancer Potential
There is growing interest in furfural derivatives as antitumor agents. These compounds may interfere with cancer cell proliferation and could be used to develop new anticancer drugs .
Antihistaminic Effects
Furfural derivatives have been explored for their antihistaminic effects, which could be beneficial in treating allergic reactions by blocking histamine receptors .
Fungicidal Properties
The fungicidal activity of furfural derivatives makes them valuable active ingredients in plant protecting agents and medicine, offering a way to combat fungal infections .
properties
IUPAC Name |
9-(furan-2-ylmethyl)-3-heptyl-1-methyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N5O3/c1-3-4-5-6-7-12-26-19(27)17-18(23(2)21(26)28)22-20-24(11-9-13-25(17)20)15-16-10-8-14-29-16/h8,10,14H,3-7,9,11-13,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XWUZNTXDXGMUQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCN1C(=O)C2=C(N=C3N2CCCN3CC4=CC=CO4)N(C1=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
9-(furan-2-ylmethyl)-3-heptyl-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione | |
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